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  4. 4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351006-83-2
VCID: VC0471464
InChI: InChI=1S/C26H26N2O3S2/c1-26(2)15-20-21(17-31-26)33-23-22(20)24(29)28(16-18-9-5-3-6-10-18)25(27-23)32-14-13-30-19-11-7-4-8-12-19/h3-12H,13-17H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCOC4=CC=CC=C4)CC5=CC=CC=C5)C
Molecular Formula: C26H26N2O3S2
Molecular Weight: 478.6g/mol

4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351006-83-2

Main Products

VCID: VC0471464

Molecular Formula: C26H26N2O3S2

Molecular Weight: 478.6g/mol

4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351006-83-2

CAS No. 351006-83-2
Product Name 4-Benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C26H26N2O3S2
Molecular Weight 478.6g/mol
IUPAC Name 4-benzyl-12,12-dimethyl-5-(2-phenoxyethylsulfanyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C26H26N2O3S2/c1-26(2)15-20-21(17-31-26)33-23-22(20)24(29)28(16-18-9-5-3-6-10-18)25(27-23)32-14-13-30-19-11-7-4-8-12-19/h3-12H,13-17H2,1-2H3
Standard InChIKey WZSLSWKLBMHOGY-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCOC4=CC=CC=C4)CC5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCCOC4=CC=CC=C4)CC5=CC=CC=C5)C
PubChem Compound 2270807
Last Modified Nov 11 2021
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